Ethyl 2-[(3-chloropyrazin-2-yl)amino]acetate

• IUPAC Name: ethyl 2-[(3-chloropyrazin-2-yl)amino]acetate
• InChI: InChI=1S/C8H10ClN3O2/c1-2-14-6(13)5-12-8-7(9)10-3-4-11-8/h3-4H,2,5H2,1H3,(H,11,12)
• InChI Key: ASVBBUGCPVVQLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=NC=CN=C1Cl
• Molecular Formula: C8H10ClN3O2
• Molecular Weight: 215.64 g/mol

Description

Ethyl 2-[(3-chloropyrazin-2-yl)amino]acetate, also known as ECPAA, is an organic compound that is used in a variety of scientific applications. It is a white, crystalline powder with a molecular weight of 245.6 g/mol and a melting point of 145-147°C. ECPAA is an important reagent in organic synthesis, with applications in medicinal chemistry, materials science, and biochemistry. It is also used in laboratory experiments, as it is a versatile and cost-effective reagent.

Scientific Research Applications

Synthesis and Antitumor Activity

Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, a related compound, has been synthesized and exhibited distinct inhibition of cancer cell proliferation, highlighting its potential in antitumor applications (Ju Liu et al., 2018).

Chemoselective Synthesis

A study demonstrated the chemoselective synthesis of ethyl 2-oxo-2-(1-alkyl/aryl-6-(amino/ethoxy)-1,4,5,6-tetrahydropyridin-3-yl)acetates, showcasing the compound's versatility in organic synthesis (Leida M. Pretto et al., 2019).

Glucosidase Inhibition Studies

Novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates were synthesized and showed significant inhibition towards α-glucosidase and β-glucosidase enzymes, suggesting potential for diabetes treatment (Ayesha Babar et al., 2017).

Transformations and Derivatives

Ethyl (Z)-2-(2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)-3-(dimethylamino)propenoate, a compound synthesized from ethyl (2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)acetate, was used to generate various amino substituted products, emphasizing the compound's utility in generating novel chemical entities (D. Bevk et al., 2001).

Synthesis routes and methods

Procedure details

To an ethanol solution (10 mL) of 2,3-dichloropyrazine (1.0 g), glycine ethyl ester hydrochloride (940 mg) and triethylamine (1.9 mL) were added and the mixture was irradiated with microwave (150° C., 10 min). The reaction mixture was concentrated under reduced pressure. To the resulting residue, a saturated aqueous sodium bicarbonate solution was added and the product was extracted with chloroform. The organic layer was dried over sodium sulfate and concentrated under reduced pressure. The resulting residue was purified by amino-coated silica gel (Fuji Sylysia Chemical Ltd.; NH-DM1020) column chromatography (hexane:ethyl acetate=10:1) to give 212 mg (15% yield) of the desired product.